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Compound of Interest

Compound Name: 4-Bromo-1-isopropyl-1H-imidazole

Cat. No.: B1343905 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Bromo-1-isopropyl-1H-imidazole. It is intended for researchers,

scientists, and professionals in drug development to ensure safe laboratory practices and

environmental responsibility.

Chemical Identifier:

Name: 4-Bromo-1-isopropyl-1H-imidazole

CAS Number: 623577-60-6

Molecular Formula: C₆H₉BrN₂

Molecular Weight: 189.05 g/mol

Hazard Identification and Classification
4-Bromo-1-isopropyl-1H-imidazole is classified as a hazardous substance. Below is a

summary of its hazard classifications based on available safety data.
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Hazard Class GHS Code Signal Word Pictogram
Hazard
Statement

Acute Toxicity,

Oral
H302 Warning GHS07

Harmful if

swallowed.

Skin Irritation H315 Warning GHS07
Causes skin

irritation.

Eye Irritation H319 Warning GHS07
Causes serious

eye irritation.

Specific Target

Organ Toxicity
H335 Warning GHS07

May cause

respiratory

irritation.

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to minimize exposure and ensure personal

safety when handling 4-Bromo-1-isopropyl-1H-imidazole.
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Protection Type Equipment Specification Rationale

Eye and Face Protection
Chemical splash goggles and

a face shield.[1][2]

Protects against splashes and

airborne particles that can

cause severe eye irritation. A

face shield offers broader

protection.[1][2]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile or Neoprene).

Double-gloving is

recommended.[2]

Prevents skin contact, which

can cause irritation.[2] Nitrile

gloves are resistant to a wide

range of chemicals.[2]

Body Protection
Flame-resistant laboratory

coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection
NIOSH-approved respirator

with appropriate cartridges.

Required when working

outside of a chemical fume

hood or if engineering controls

are insufficient to manage

airborne dust or vapors.

Foot Protection
Closed-toe, chemical-resistant

shoes.

Protects feet from spills and

falling objects.

Operational Handling Plan
A systematic approach is crucial for the safe handling of this compound. All operations should

be conducted in a well-ventilated area, preferably within a certified chemical fume hood.

Step-by-Step Handling Procedure:

Preparation:

Ensure a safety shower and eyewash station are readily accessible.

Verify that all required PPE is available and in good condition.

Prepare and label all necessary equipment and containers before starting work.
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Handling:

Weighing: If weighing the solid, perform this task within a chemical fume hood or a

ventilated balance enclosure to minimize inhalation of dust.

Dissolving: When preparing solutions, add the solid compound to the solvent slowly to

prevent splashing.

Reactions: Conduct all chemical reactions within a chemical fume hood using appropriate

and securely clamped glassware.

Post-Handling:

Decontamination: Thoroughly wipe down the work area within the fume hood with an

appropriate solvent and cleaning agent.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound, even if gloves were worn.

Disposal Plan
4-Bromo-1-isopropyl-1H-imidazole is a halogenated organic compound and must be

disposed of as hazardous waste. Improper disposal, such as discarding in regular trash or

pouring down the drain, is strictly prohibited. The primary disposal method for this type of waste

is controlled incineration by a licensed hazardous waste disposal company.

Waste Segregation and Collection:

Waste Stream: This compound must be segregated into the "Halogenated Organic Waste"

stream.[3][4] Do not mix with non-halogenated waste.[5][6]

Containers: Use a designated, leak-proof, and clearly labeled hazardous waste container.[5]

[7] For solid waste, a wide-mouth container is suitable. For solutions, use a container

compatible with the solvent. Halogenated solvents can soften some plastics over time, so

glass containers may be preferable for liquid waste.[8]

Labeling: The waste container must be labeled with the words "Hazardous Waste," the full

chemical name "4-Bromo-1-isopropyl-1H-imidazole," and any other components in the
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waste.[2][5] The label should also indicate the start date of accumulation.[2]

Step-by-Step Disposal Procedure:

Collection: Place all materials contaminated with 4-Bromo-1-isopropyl-1H-imidazole,

including unused product, contaminated labware (e.g., pipette tips, gloves), and solutions,

into the designated "Halogenated Organic Waste" container.

Storage: Store the sealed waste container in a designated and well-ventilated satellite

accumulation area within the laboratory, away from incompatible materials.

Pickup: Contact your institution's Environmental Health and Safety (EHS) office to schedule

a pickup for the hazardous waste. Follow all institutional procedures for waste manifests and

collection.

Exposure and Spill Procedures
Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek medical attention if irritation persists.

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.
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Spill Cleanup:

Small Spills: For small spills within a chemical fume hood, use an absorbent material to

clean up the spill. Place the contaminated absorbent material in a sealed container and

dispose of it as halogenated organic waste.

Large Spills: In the event of a large spill, evacuate the area immediately. Notify your

supervisor and your institution's EHS department. Do not attempt to clean up a large spill

without proper training and equipment.

Visual Workflow Guides
The following diagrams illustrate the key workflows for handling and disposing of 4-Bromo-1-
isopropyl-1H-imidazole.
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Start: Handling 4-Bromo-1-isopropyl-1H-imidazole

Work in a Certified Chemical Fume Hood

Wear Chemical Splash Goggles & Face Shield

Wear Chemical-Resistant Gloves (Double-Gloved)

Wear a Flame-Resistant Lab Coat

Wear Closed-Toe, Chemical-Resistant Shoes

Is work outside a fume hood or are engineering controls insufficient?

Wear NIOSH-Approved Respirator

Yes

Proceed with Handling Protocol

No

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling 4-Bromo-1-isopropyl-1H-imidazole.
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Start: Waste Generation

Identify Waste Type:
- Unused solid/solution

- Contaminated labware (gloves, tips)
- Spill cleanup material

Segregate as 'Halogenated Organic Waste'

Select Appropriate Waste Container
(Labeled, Leak-Proof)

Place Waste in Container

Ensure Container is Clearly Labeled:
- 'Hazardous Waste'

- Full Chemical Name
- Accumulation Start Date

Store Sealed Container in Designated Satellite Accumulation Area

Contact EHS for Waste Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Operational and Disposal Workflow for 4-Bromo-1-isopropyl-1H-imidazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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